Cas no 1428371-20-3 (3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea)

• Product Name: 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea
• CAS No: 1428371-20-3
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5402746
• Update Time: 2025-05-20

3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Furanyl)ethyl]-N′-(4-methoxyphenyl)urea
• 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea

• Inchi： 1S/C14H16N2O3/c1-18-13-4-2-12(3-5-13)16-14(17)15-8-6-11-7-9-19-10-11/h2-5,7,9-10H,6,8H2,1H3,(H2,15,16,17)
• InChI Key： JYCAHNQDJIHNAQ-UHFFFAOYSA-N
• SMILES： N(CCC1C=COC=1)C(NC1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1.208±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.5±42.0 °C(Predicted)
• pka: 13.86±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea

3-[2-(Furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea: A Comprehensive Overview

The compound 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea, identified by the CAS number 1428371-20-3, is a fascinating molecule with a unique structure and potential applications in various fields. This urea derivative combines the structural features of a furan ring and a methoxyphenyl group, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its potential in drug discovery, material science, and as a building block for advanced organic compounds.

The synthesis of 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

One of the most promising applications of this compound lies in its pharmacological properties. Studies conducted in 2023 revealed that 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea exhibits significant anti-inflammatory and antioxidant activities. These findings suggest its potential as a lead compound in the development of new therapeutic agents for chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its biological applications, this compound has also been explored in the field of material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent research has demonstrated that incorporating this urea derivative into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

The structural versatility of 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea has also made it a valuable intermediate in organic synthesis. Its ability to undergo various functional group transformations allows chemists to design complex molecules with tailored properties. For instance, researchers have successfully used this compound as a precursor for synthesizing heterocyclic compounds with potential applications in agrochemicals and pharmaceuticals.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods have been extensively studied. Recent studies indicate that under controlled conditions, 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea can be broken down into non-toxic byproducts, making it a sustainable choice for green chemistry applications.

In conclusion, 3-[2-(furan-3-yl)ethyl]-1-(4-methoxyphenyl)urea (CAS No. 1428371-20-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.